Cas no 7139-39-1 (Cinnoline, 1,2-dioxide)

• Product name: Cinnoline, 1,2-dioxide
• CAS No: 7139-39-1
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 1751695

Cinnoline, 1,2-dioxide Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 1,2-dioxide

• Inchi： 1S/C8H6N2O2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
• InChI Key： SWVDGBWLILVKNW-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C2=C(C=CC=C2)C=C[N+]=1[O-]

Computed Properties

• Exact Mass: 162.04298

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 376.5±25.0 °C(Predicted)
• PSA: 53.88
• pka: 0.04±0.30(Predicted)